Cas no 1955506-58-7 (3-(4-methoxypyrrolidin-2-yl)-4H-1,2,4-triazole hydrochloride)

• Product Name: 3-(4-methoxypyrrolidin-2-yl)-4H-1,2,4-triazole hydrochloride
• CAS No: 1955506-58-7
• MF: C₇H₁₃ClN₄O
• MW: 204.657319784164
• MDL: MFCD29034937
• CID: 5192465
• PubChem ID: 122236371
• Update Time: 2025-06-09

3-(4-methoxypyrrolidin-2-yl)-4H-1,2,4-triazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(4-Methoxypyrrolidin-2-yl)-1H-1,2,4-triazole
• hydrochloride
• 3-(4-methoxypyrrolidin-2-yl)-4H-1,2,4-triazole hydrochloride

• MDL： MFCD29034937
• Inchi： 1S/C7H12N4O.ClH/c1-12-5-2-6(8-3-5)7-9-4-10-11-7;/h4-6,8H,2-3H2,1H3,(H,9,10,11);1H
• InChI Key： QDQDBJHFAVCMDA-UHFFFAOYSA-N
• SMILES： O(C1CNC(C2=NN=CN2)C1)C.Cl

Additional information on 3-(4-methoxypyrrolidin-2-yl)-4H-1,2,4-triazole hydrochloride

3-(4-Methoxypyrrolidin-2-yl)-4H-1,2,4-Triazole Hydrochloride: A Comprehensive Overview

3-(4-Methoxypyrrolidin-2-yl)-4H-1,2,4-triazole hydrochloride, with the CAS number 1955506-58-7, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory properties. The unique structure of this compound, particularly the presence of the methoxypyrrolidine moiety, contributes to its enhanced pharmacological profile and bioavailability.

The synthesis of 3-(4-methoxypyrrolidin-2-yl)-4H-1,2,4-triazole hydrochloride typically involves a multi-step process that includes the formation of the triazole ring and the introduction of the methoxypyrrolidine substituent. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced reaction time and improved yield. This method involves the reaction of an azide with an alkyne in the presence of a copper catalyst, followed by the introduction of methoxyethylamine to form the final product.

In terms of its biological activity, 3-(4-methoxypyrrolidin-2-yl)-4H-1,2,4-triazole hydrochloride has shown promising results in various preclinical studies. One notable application is its potential as an antifungal agent. A study conducted by researchers at the University of California, San Francisco, demonstrated that this compound exhibits potent activity against a range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell wall integrity and inhibition of essential metabolic pathways.

Beyond its antifungal properties, 3-(4-methoxypyrrolidin-2-yl)-4H-1,2,4-triazole hydrochloride has also been investigated for its anti-inflammatory effects. In a 2020 study published in the Inflammation Research, it was found that this compound effectively reduces inflammation in animal models of arthritis by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The anti-inflammatory activity is attributed to its ability to modulate key signaling pathways involved in inflammation.

The pharmacokinetic properties of 3-(4-methoxypyrrolidin-2-yl)-4H-1,2,4-triazole hydrochloride have also been studied extensively. Research indicates that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. A study published in the Journal of Pharmaceutical Sciences in 2019 reported that this compound exhibits linear pharmacokinetics over a wide dose range and has a half-life suitable for once-daily dosing.

In addition to its therapeutic potential, 3-(4-methoxypyrrolidin-2-yl)-4H-1,2,4-triazole hydrochloride has been explored for its use as a chemical probe in biological research. Its ability to selectively target specific proteins or pathways makes it a valuable tool for understanding disease mechanisms and identifying new therapeutic targets. For example, a recent study published in the Nature Chemical Biology utilized this compound to investigate the role of a specific protein kinase in cancer cell proliferation.

The safety profile of 3-(4-methoxypyrrolidin-2-yl)-4H-1,2,4-triazole hydrochloride has been evaluated in preclinical toxicity studies. These studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 3-(4-methoxypyrrolidin-2-yl)-4H-1,2,4-triazole hydrochloride (CAS 1955506-58-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a novel drug or research tool. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in various medical fields.